4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide

• IUPAC Name: 4-methoxy-N-phenyl-3-(4-phenylpiperazin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C24H25N3O4S/c1-31-22-13-12-19(24(28)25-20-8-4-2-5-9-20)18-23(22)32(29,30)27-16-14-26(15-17-27)21-10-6-3-7-11-21/h2-13,18H,14-17H2,1H3,(H,25,28)
• InChI Key: ZPQBQBMMWWAJMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2)S(=O)(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol

Description

4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide, also known as MPSPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments. In

Mechanism of Action

The mechanism of action of 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide involves the inhibition of carbonic anhydrase. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons. This enzyme plays a crucial role in various physiological processes, including acid-base balance, respiration, and bone resorption. By inhibiting the activity of carbonic anhydrase, 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide can disrupt these processes and potentially have therapeutic effects.
Biochemical and Physiological Effects:
4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which can disrupt various physiological processes. 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide has also been shown to have potential applications in cancer research. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide has also been studied for its potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide has various advantages and limitations for laboratory experiments. One advantage is that it has been synthesized using various methods and can be obtained with high purity. 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide has also been extensively studied for its potential applications in scientific research. One limitation is that it can be difficult to obtain large quantities of 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide, which can limit its use in certain experiments. Another limitation is that 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide can have potential side effects, which can affect the results of experiments.

Future Directions

There are various future directions for the study of 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide. One direction is to further explore its potential applications in cancer research and the treatment of neurodegenerative disorders. Another direction is to optimize the synthesis of 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide to obtain larger quantities with higher purity. Additionally, future studies can focus on the potential side effects of 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide and how they can be mitigated. Overall, the study of 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide has the potential to lead to significant advancements in scientific research and the development of new treatments for various diseases.

Scientific Research Applications

4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide has been studied extensively for its potential applications in scientific research. It has been shown to inhibit the activity of the enzyme carbonic anhydrase, which plays a crucial role in various physiological processes, including acid-base balance, respiration, and bone resorption. 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide has also been shown to have potential applications in cancer research. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. 4-methoxy-N-phenyl-3-[(4-phenyl-1-piperazinyl)sulfonyl]benzamide has also been studied for its potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.